1-(Oxetan-2-yl)ethan-1-one
Overview
Description
1-(2-Oxetanyl)-ethanone is a useful synthetic intermediate.
Scientific Research Applications
Synthesis of Functionalized Crown Ethers:
- A study by Nawrozkij et al. (2014) discussed the synthesis of building-blocks for pyridine/piperidine-decorated crown ethers. This synthesis, based on the Wagner oxidation or NBS-mediated epoxydation of 2-vinylpyridine, is a convenient approach to valuable building-blocks for the synthesis of functionalized crown ethers (Nawrozkij et al., 2014).
Development of Heterocycles:
- Abdel-Wahab et al. (2023) conducted a study on the reaction of certain compounds with excess hydroxylamine hydrochloride in dry ethanol, leading to the formation of heterocycles. These heterocycles were confirmed using nuclear magnetic resonance spectroscopy, single crystal X-ray, and elemental analysis (Abdel-Wahab et al., 2023).
Gold-Catalyzed Synthesis:
- Ye, He, and Zhang (2010) developed a gold-catalyzed one-step practical synthesis of oxetan-3-ones from readily available propargylic alcohols. This reaction is notable for its ability to proceed without the exclusion of moisture or air, demonstrating a safe and efficient approach to gold carbene chemistry (Ye, He, & Zhang, 2010).
Fluorescent Chemosensor Development:
- Shylaja et al. (2020) reported the discovery of a fluorescent chemosensor for Fe3+ ions and picric acid. This chemosensor was developed using a solvent-free microwave-assisted one-pot four-component reaction of certain compounds, showcasing its potential in nanomolar detection limits (Shylaja et al., 2020).
Crystal Structure Analysis:
- Tavman and Sayil (2013) determined the crystal structure of a specific compound by X-ray diffraction, characterizing it using mass, elemental analysis, FT-IR, and NMR spectroscopy techniques. This research contributes to the understanding of crystal structures in chemical compounds (Tavman & Sayil, 2013).
Synthesis of Polymerizable Molecules:
- Watanabe et al. (2010) focused on the synthesis of diverse polymerizable molecules through catalytic [2 + 2 + 2] cycloaddition reactions. This research is significant for the development of polymerizable molecules with a variety of core structures (Watanabe et al., 2010).
Properties
IUPAC Name |
1-(oxetan-2-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O2/c1-4(6)5-2-3-7-5/h5H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNKPYLCZGPGQNS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1CCO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
100.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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